Cas no 35171-55-2 (pentyl(triphenyl)phosphonium)

• Product Name: pentyl(triphenyl)phosphonium
• CAS No: 35171-55-2
• MF: C₂₃H₂₆P
• MW: 333.426307201386
• CID: 919968
• PubChem ID: 2724566
• Update Time: 2025-04-19

pentyl(triphenyl)phosphonium Chemical and Physical Properties

Names and Identifiers

• pentyl(triphenyl)phosphonium
• pentyl(triphenyl)phosphanium
• (triphenyl)amylphosphonium iodide
• AC1MC56W
• AG-F-21182
• AGN-PC-00ST3N
• amyltriphenylphosphonium iodide
• CTK1C4811
• n-amyltriphenylphosphonium iodide
• OYHFEIYRVJBRMG-UHFFFAOYSA-
• PENTYL-TRIPHENYL-PHOSPHANIUM
• pentyl-triphenylphosphanium bromide
• pentyltriphenylphosphonium iodide
• Phosphonium, pentyltriphenyl-
• triphenyl(n-amyl)phosphonium iodide
• triphenylamylphosphonium iodide
• triphenylpentylphosphonium iodide
• SCHEMBL289728
• InChI=1/C23H26P/c1-2-3-13-20-24(21-14-7-4-8-15-21,22-16-9-5-10-17-22)23-18-11-6-12-19-23/h4-12,14-19H,2-3,13,20H2,1H3/q+1
• DTXSID80369162
• CHEMBL4301921
• 35171-55-2

• Inchi： 1S/C23H26P/c1-2-3-13-20-24(21-14-7-4-8-15-21,22-16-9-5-10-17-22)23-18-11-6-12-19-23/h4-12,14-19H,2-3,13,20H2,1H3/q+1
• InChI Key： OYHFEIYRVJBRMG-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 333.17738
• Monoisotopic Mass: 460.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 2.17470